Cas no 70949-24-5 (ERBIUM (III) 2,4-PENTANEDIONATE)

• Product Name: ERBIUM (III) 2,4-PENTANEDIONATE
• CAS No: 70949-24-5
• MF: C₁₅H₂₆ErO₇
• MW: 485.621748447418
• MDL: MFCD00013490
• CID: 826641
• PubChem ID: 24871928
• Update Time: 2025-04-19

ERBIUM (III) 2,4-PENTANEDIONATE Chemical and Physical Properties

Names and Identifiers

• ERBIUM (III) 2,4-PENTANEDIONATE
• Erbium (Iii) Acetylacetonate Hydrate
• erbium,(Z)-4-hydroxypent-3-en-2-one,(E)-4-hydroxypent-3-en-2-one,hydrate
• Er(acac)3
• Erbium, tris(2,4-pentanedionato-kO,kO')-, hydrate, (OC-6-11)-
• 70949-24-5
• MONIRVUEIYGZHO-KJVLTGTBSA-N

• MDL： MFCD00013490
• Inchi： 1S/3C5H8O2.Er.H2O/c3*1-4(6)3-5(2)7;;/h3*3,6H,1-2H3;;1H2/b3*4-3-;;
• InChI Key： MONIRVUEIYGZHO-KJVLTGTBSA-N
• SMILES： [Er].O/C(/C)=C\C(C)=O.O/C(/C)=C\C(C)=O.O/C(/C)=C\C(C)=O.O

Computed Properties

• Exact Mass: 477.07339
• Monoisotopic Mass: 484.098154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 120
• XLogP3: nothing
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Color/Form: White solid
• Melting Point: 125 °C (dec.) (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 110.4
• Solubility: Not determined
• Vapor Pressure: No data available

ERBIUM (III) 2,4-PENTANEDIONATE Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H335-H361
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 63-20/21/22-36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)